Cas no 1803588-45-5 (2-Bromo-4-fluoro-1-methyl-3-nitrobenzene)

• Product Name: 2-Bromo-4-fluoro-1-methyl-3-nitrobenzene
• CAS No: 1803588-45-5
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 4727729
• PubChem ID: 86811687
• Update Time: 2024-11-07

2-Bromo-4-fluoro-1-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-1-methyl-3-nitrobenzene
• 2-Bromo-4-fluoro-3-nitrotoluene
• 3-bromo-1-fluoro-4-methyl-2-nitrobenzene
• G83846
• 1803588-45-5
• EN300-183186

• Inchi： 1S/C7H5BrFNO2/c1-4-2-3-5(9)7(6(4)8)10(11)12/h2-3H,1H3
• InChI Key： UNHTWZZCFXTDPP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.94877g/mol
• Monoisotopic Mass: 232.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes